![molecular formula C21H23N3O4 B2997318 N-(2,4-dimethylphenyl)-2-(4-(4-methoxyphenyl)-4-methyl-2,5-dioxoimidazolidin-1-yl)acetamide CAS No. 956617-62-2](/img/structure/B2997318.png)
N-(2,4-dimethylphenyl)-2-(4-(4-methoxyphenyl)-4-methyl-2,5-dioxoimidazolidin-1-yl)acetamide
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Description
N-(2,4-dimethylphenyl)-2-(4-(4-methoxyphenyl)-4-methyl-2,5-dioxoimidazolidin-1-yl)acetamide is a useful research compound. Its molecular formula is C21H23N3O4 and its molecular weight is 381.432. The purity is usually 95%.
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Scientific Research Applications
Structural Analysis and Crystallography
Studies have focused on the structural analysis and crystallography of compounds similar to N-(2,4-dimethylphenyl)-2-(4-(4-methoxyphenyl)-4-methyl-2,5-dioxoimidazolidin-1-yl)acetamide. For instance, Sethusankar et al. (2002) reported on the crystal structure of a related compound, highlighting the planarity of the imidazolidine-2,4-dione system and the specific angles formed with adjacent phenyl rings, which are crucial for understanding the compound's interactions at the molecular level (Sethusankar et al., 2002).
Synthesis and Characterization
The synthesis and characterization of related compounds provide insights into potential applications in designing novel materials or drugs. For example, Todorov and Naydenova (2010) synthesized novel dipeptide mimetics with a hydantoin moiety, including derivatives similar to the compound of interest, which could have implications in drug design and development (Todorov & Naydenova, 2010).
Pharmacological Applications
In the realm of pharmacology, compounds structurally related to this compound have been explored for various biological activities. Dollé et al. (2008) discussed the radiosynthesis of a selective radioligand for imaging the translocator protein with PET, indicating the compound's potential in medical imaging and diagnostics (Dollé et al., 2008).
Antioxidant and Anti-inflammatory Properties
Research has also explored the antioxidant and anti-inflammatory properties of compounds structurally related to this compound. Koppireddi et al. (2013) synthesized and evaluated novel thiazolidin derivatives for their antioxidant and anti-inflammatory activities, demonstrating the potential therapeutic applications of such compounds (Koppireddi et al., 2013).
Properties
IUPAC Name |
N-(2,4-dimethylphenyl)-2-[4-(4-methoxyphenyl)-4-methyl-2,5-dioxoimidazolidin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O4/c1-13-5-10-17(14(2)11-13)22-18(25)12-24-19(26)21(3,23-20(24)27)15-6-8-16(28-4)9-7-15/h5-11H,12H2,1-4H3,(H,22,25)(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MAICLNZQEUJZMP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)CN2C(=O)C(NC2=O)(C)C3=CC=C(C=C3)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.